3-Methyl-5-[[3-(trifluoromethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-methyl-5-[[3-(trifluoromethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C10H14F3N3O/c1-7-14-9(17-15-7)6-16-4-2-3-8(5-16)10(11,12)13/h8H,2-6H2,1H3
• InChI Key: VXENOVPWFXCUJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2CCCC(C2)C(F)(F)F
• Molecular Formula: C10H14F3N3O
• Molecular Weight: 249.23 g/mol

Description

3-Methyl-5-[[3-(trifluoromethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole, commonly known as TFMPP, is a psychoactive drug that belongs to the class of piperazines. It was initially developed as an antidepressant, but later it was found to have hallucinogenic properties. TFMPP is commonly used as a recreational drug due to its euphoric effects. However, it has also gained attention in scientific research due to its potential in various fields.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood. However, it is believed to act on the serotonergic system by increasing the release of serotonin in the brain. It also acts as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects:
TFMPP has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain. It also increases the levels of cyclic AMP and cyclic GMP, which are involved in the regulation of various physiological processes.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for lab experiments. It is readily available and easy to synthesize. It also has a relatively low toxicity profile, making it safe for use in lab experiments. However, it has limitations as well. It has a short half-life, which makes it difficult to study its long-term effects. It also has a narrow therapeutic window, which means that it can have toxic effects at higher doses.

Future Directions

There are several future directions for the study of TFMPP. One potential direction is to study its potential as an antidepressant and anxiolytic. Another potential direction is to study its potential in treating Parkinson's disease and Alzheimer's disease. TFMPP also has potential in the field of cancer research, as it has been found to have anticancer properties. Further research is needed to fully understand the mechanism of action of TFMPP and its potential in various fields.

Synthesis Methods

TFMPP can be synthesized by the reaction of 3-(trifluoromethyl)piperidine with methyl chloroformate, followed by cyclization with hydrazine. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

TFMPP has been extensively studied for its potential in various fields of scientific research. It has been found to have potential as an antidepressant, anxiolytic, and analgesic. It has also been studied for its potential in treating Parkinson's disease and Alzheimer's disease. TFMPP has also been studied for its potential in cancer treatment, as it has been found to have anticancer properties.